Cas no 1804091-10-8 (5-Bromo-2-(2-oxopropyl)benzaldehyde)

• Product Name: 5-Bromo-2-(2-oxopropyl)benzaldehyde
• CAS No: 1804091-10-8
• MF: C₁₀H₉BrO₂
• MW: 241.081262350082
• CID: 4792843
• Update Time: 2025-10-30

5-Bromo-2-(2-oxopropyl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-2-(2-oxopropyl)benzaldehyde

• Inchi： 1S/C10H9BrO2/c1-7(13)4-8-2-3-10(11)5-9(8)6-12/h2-3,5-6H,4H2,1H3
• InChI Key： SHHMIBRYAZLSPG-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=O)C=1)CC(C)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 203
• XLogP3: 1.7
• Topological Polar Surface Area: 34.1

Additional information on 5-Bromo-2-(2-oxopropyl)benzaldehyde

Recent Advances in the Study of 5-Bromo-2-(2-oxopropyl)benzaldehyde (CAS: 1804091-10-8) in Chemical Biology and Pharmaceutical Research

The compound 5-Bromo-2-(2-oxopropyl)benzaldehyde (CAS: 1804091-10-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate. The following sections provide a comprehensive overview of the current state of research, highlighting key methodologies, results, and implications for future studies.

Recent studies have demonstrated that 5-Bromo-2-(2-oxopropyl)benzaldehyde serves as a versatile intermediate in the synthesis of various biologically active molecules. Its bromo and aldehyde functional groups make it particularly useful for cross-coupling reactions, which are pivotal in medicinal chemistry for constructing complex molecular architectures. A 2023 study published in the Journal of Medicinal Chemistry detailed an efficient synthetic route for this compound, achieving a high yield of 85% under optimized conditions. The study emphasized the compound's role in the development of novel kinase inhibitors, which are critical for targeting cancer pathways.

In addition to its synthetic utility, 5-Bromo-2-(2-oxopropyl)benzaldehyde has shown promising biological activity in preclinical models. Research conducted at the University of Cambridge revealed that derivatives of this compound exhibit potent inhibitory effects against inflammatory cytokines, such as TNF-α and IL-6. These findings suggest potential applications in treating autoimmune diseases like rheumatoid arthritis. The study employed molecular docking simulations to elucidate the binding interactions between the compound and its biological targets, providing a mechanistic basis for its anti-inflammatory properties.

Another area of interest is the compound's potential as a scaffold for developing antimicrobial agents. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that 5-Bromo-2-(2-oxopropyl)benzaldehyde derivatives displayed significant activity against drug-resistant bacterial strains, including MRSA. The researchers attributed this activity to the compound's ability to disrupt bacterial cell membrane integrity, as evidenced by electron microscopy and fluorescence assays. These results underscore the compound's versatility and its potential to address the growing challenge of antibiotic resistance.

Despite these promising findings, challenges remain in optimizing the pharmacokinetic properties of 5-Bromo-2-(2-oxopropyl)benzaldehyde derivatives. A recent review in Drug Discovery Today highlighted the need for further studies to improve the bioavailability and metabolic stability of these compounds. Advanced formulation strategies, such as nanoparticle encapsulation, are being explored to enhance their therapeutic efficacy. Collaborative efforts between academic and industrial researchers are expected to accelerate the translation of these discoveries into clinical applications.

In conclusion, 5-Bromo-2-(2-oxopropyl)benzaldehyde (CAS: 1804091-10-8) represents a valuable chemical entity with diverse applications in drug discovery and development. Its synthetic accessibility, coupled with its broad biological activity, positions it as a promising candidate for further investigation. Future research should focus on addressing the current limitations and exploring new therapeutic avenues, such as neurodegenerative diseases and metabolic disorders. This brief underscores the importance of continued investment in the study of this compound to unlock its full potential in the pharmaceutical industry.